Cas no 660-31-1 (Benzene, 1,3-bis(trifluoromethoxy)-)

• Product Name: Benzene, 1,3-bis(trifluoromethoxy)-
• CAS No: 660-31-1
• MF: C₈H₄F₆O₂
• MW: 246.106583595276
• CID: 4116045
• PubChem ID: 54037416
• Update Time: 2025-04-24

Benzene, 1,3-bis(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-bis(trifluoromethoxy)-
• 1,3-bis(trifluoromethoxy)benzene
• ZGAXJOXLABWRFN-UHFFFAOYSA-N
• 660-31-1
• SCHEMBL3147185

• Inchi： 1S/C8H4F6O2/c9-7(10,11)15-5-2-1-3-6(4-5)16-8(12,13)14/h1-4H
• InChI Key： ZGAXJOXLABWRFN-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=C(C=1)OC(F)(F)F)(F)F

Computed Properties

• Exact Mass: 246.01154834g/mol
• Monoisotopic Mass: 246.01154834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 18.5Ų